![molecular formula C17H14N2O4 B3818439 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one](/img/structure/B3818439.png)
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one
Overview
Description
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one, also known as BMQ, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. BMQ belongs to the family of quinazolinone derivatives and has been studied extensively for its pharmacological properties and biological activities.
Mechanism of Action
The mechanism of action of 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, leading to the inhibition of cancer cell growth. This compound has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, leading to its anti-inflammatory and antioxidant activities. In addition, this compound has been shown to modulate various signaling pathways involved in neuroprotection, making it a potential candidate for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including cytotoxicity, anti-inflammatory, antioxidant, and neuroprotective activities. This compound has been shown to induce apoptosis in various cancer cell lines, leading to the inhibition of cancer cell growth. This compound has also been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species, leading to its anti-inflammatory and antioxidant activities. In addition, this compound has been shown to modulate various signaling pathways involved in neuroprotection, leading to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has several advantages for lab experiments, including its high purity and yield, making it suitable for various applications. This compound is also stable and can be stored for long periods, making it convenient for experiments. However, this compound has some limitations, including its low solubility in water, which can limit its applications in aqueous environments. In addition, this compound can be toxic at high concentrations, requiring caution in handling and experimentation.
Future Directions
The potential applications of 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one are vast, and future research should focus on exploring its full potential. Some future directions for research on this compound include studying its potential applications in cancer therapy, chronic inflammatory diseases, and neurodegenerative diseases. In addition, future research should focus on the development of more efficient synthesis methods for this compound and the optimization of its pharmacological properties. Overall, this compound has significant potential for various applications, and future research should continue to explore its full potential.
Scientific Research Applications
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to exhibit significant cytotoxic effects against various cancer cell lines, making it a potential candidate for cancer therapy. This compound has also been studied for its anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of chronic inflammatory diseases. In addition, this compound has been shown to have neuroprotective effects and has been studied for its potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O4/c1-21-12-3-4-14-13(7-12)17(20)19(9-18-14)8-11-2-5-15-16(6-11)23-10-22-15/h2-7,9H,8,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDVPWOZLFHSCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=CN(C2=O)CC3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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